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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Core Chemical Identity & Rationale
Target Molecule: 2-(Allylthio)propanoic acid CAS: 54680-83-0 IUPAC: 2-(prop-2-en-1-

ylsulfanyl)propanoic acid Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

MW: 146.21 g/mol [1]

The "S-Allyl" Scaffold Rationale
2-(Allylthio)propanoic acid represents a strategic chemical bridge between dietary

organosulfur compounds (like S-allylcysteine found in garlic) and short-chain fatty acids

(SCFAs).[1] Unlike S-allylcysteine (SAC), this molecule lacks the

-amino group, rendering it non-zwitterionic.[1]

Key Advantages for Drug/Flavor Design:

Enhanced Lipophilicity: The absence of the zwitterionic amino acid moiety significantly

increases LogP, improving passive membrane permeability compared to SAC.
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Metabolic Stability: It is resistant to pyridoxal phosphate (PLP)-dependent enzymes (e.g., C-

S lyases) that typically degrade amino acid conjugates, potentially extending half-life.[1]

Redox Versatility: The thioether sulfur is a "soft" nucleophile, capable of reversible oxidation

to sulfoxides (chiral) and sulfones, acting as a reactive oxygen species (ROS) scavenger.[1]

Structural Classification of Analogues
To optimize this scaffold, analogues are categorized by the vector of modification.

Class A: Oxidation State Modifications (Redox
Analogues)
Modifying the oxidation state of the sulfur atom dramatically alters water solubility and chirality.

Analogue Subtype Structure Description Functional Impact

Sulfoxide (Alliin-mimic)

Introduces chirality at sulfur.[1]

Increases water solubility.

Potential for thermal

elimination (Cope-type) to

generate reactive sulfenic

acids.[1]

Sulfone

High metabolic stability.[1]

Strong electron-withdrawing

effect on the

-proton, increasing acidity (

shift).[1]

Disulfide Dimer

Reductive cleavage releases

free thiols.[1] Acts as a thiol-

disulfide exchange agent in

protein interactions.
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Class B: Backbone Homologs (Steric & Electronic
Tuning)
Modifying the carboxylic acid chain length affects binding affinity (e.g., for HDACs or GPCRs

like GPR43/41).[1]

2-(Allylthio)acetic acid: Reduced steric bulk at the

-position.[1] Higher rotational freedom.

2-(Allylthio)butanoic acid: Increased lipophilicity.[1] The ethyl group at the

-position introduces a larger hydrophobic footprint, potentially improving binding to
hydrophobic pockets.

-gem-Dimethyl variants: Blocking metabolic

-oxidation/epimerization.

Class C: Bioisosteres (Chalcogen Replacement)[1]
Seleno-analogues (2-(Allylseleno)propanoic acid): Selenium has a lower redox potential than

sulfur, making selenides superior antioxidants (GPx mimics).[1] However, stability and

toxicity must be monitored.

Synthetic Methodologies
Protocol A: Thio-Alkylation (Nucleophilic Substitution)
This is the most robust method for generating the core thioether. It relies on the nucleophilic

attack of a thiol on an

-halo acid.

Mechanism:

Substitution. Precursors: 2-Mercaptopropanoic acid + Allyl Bromide.

Step-by-Step Protocol:
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Reagent Prep: Dissolve 2-Mercaptopropanoic acid (10 mmol) in DMF (20 mL).

Deprotonation: Cool to 0°C. Add

(22 mmol) slowly. Stir for 15 min to generate the thiolate dianion.

Alkylation: Add Allyl Bromide (11 mmol) dropwise over 10 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC

(Mobile phase: Hexane/EtOAc 3:1).[1]

Workup: Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate (3x).[1] Wash organics with

Brine. Dry over

.

Purification: Vacuum distillation or Silica Gel Chromatography.

Protocol B: Thiol-Ene "Click" Reaction (Inverse
Approach)
Useful for synthesizing complex analogues where the allyl group is replaced by distinct alkene

moieties.

Precursors: 2-Mercaptopropanoic acid + Functionalized Alkene. Catalyst: AIBN (Radical

initiator) or UV light (365 nm).[1]

Step-by-Step Protocol:

Mix: Combine Thiol (1 eq) and Alkene (1.2 eq) in degassed Methanol.

Initiate: Add AIBN (0.1 eq) and reflux at 65°C for 12 hours (Thermal) OR irradiate with UV

light for 30 mins (Photochemical).

Note: This yields the anti-Markovnikov addition product (linear thioether), distinct from the

branched product of substitution on internal alkenes.

Functional & Biological Implications (SAR)
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The following diagram illustrates the Structure-Activity Relationship (SAR) logic for optimizing

the 2-(Allylthio)propanoic acid scaffold.

2-(Allylthio)propanoic Acid
(Scaffold)
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Caption: SAR map detailing the functional consequences of structural modifications to the core

scaffold.

Biological Targets[3][4]
Histone Deacetylase (HDAC) Inhibition:

Short-chain fatty acids (like Valproic acid or Butyrate) inhibit HDACs.[1] The 2-(Allylthio)

moiety adds a hydrophobic "cap" that may interact with the tube-like active site of HDACs.

Design Tip: Extending the propanoic backbone to pentanoic acid (5 carbons) often

maximizes HDAC inhibitory potency (matching the lysine channel length).[1]

Antioxidant Activity:

The allyl-sulfide group acts as a trap for hydroperoxides.

Mechanism:[1][2][3][4] The thioether oxidizes to sulfoxide, preventing oxidative damage to

cellular lipids.

Analytical Characterization Data
When synthesizing these analogues, the following spectral signatures confirm identity.
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Technique
Characteristic Signal (2-
(Allylthio)propanoic acid)

Interpretation

1H NMR 5.7–5.9 ppm (Multiplet, 1H)

Internal vinylic proton (

) of the allyl group.[1]

1H NMR 5.1–5.3 ppm (Multiplet, 2H)

Terminal vinylic protons (

).[1]

1H NMR 3.2 ppm (Doublet, 2H)

Allylic methylene (

).[1]

13C NMR ~178 ppm

Carboxylic Acid Carbonyl (

).[1]

IR 1700–1725
Strong

stretch (Carboxylic acid).[1]

MS (ESI-) m/z 145 Deprotonated molecular ion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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